L-histidinol
Overview
Description
L-histidinol is a naturally occurring amino alcohol that has been studied for its various biochemical and physiological effects. It is a precursor to histidine, an essential amino acid that plays a crucial role in protein synthesis, neurotransmitter regulation, and immune function. The synthesis method of L-histidinol involves the reduction of histidine, and it has been used in scientific research for its potential therapeutic applications.
Scientific Research Applications
Cancer Research
L-histidinol has been used in preclinical therapeutic studies in combination with antitumor agents . These studies were conducted with various types of transplantable tumors in mice, including murine L1210 P388 leukemias, M5076 sarcoma, mammary 16/C adenocarcinoma, human LOX melanoma, and colon HT-29 adenocarcinoma . However, the therapeutic benefits of adding L-histidinol to a regimen, compared to the regimen alone, were found to be marginal .
Histidine Biosynthesis
L-histidine biosynthesis is an ancient metabolic pathway present in bacteria, archaea, lower eukaryotes, and plants . For decades, L-histidine biosynthesis has been studied mainly in Escherichia coli and Salmonella typhimurium, revealing fundamental regulatory processes in bacteria .
Biotechnological Applications
L-histidine biosynthesis has been investigated intensively in the industrial amino acid-producing bacterium Corynebacterium glutamicum . This knowledge has the potential to create or improve C. glutamicum strains for the industrial L-histidine production .
Precursor of Histamine
L-histidinol is a precursor of histamine . Histamine is an organic nitrogenous compound involved in local immune responses and regulating physiological function in the gut. It also acts as a neurotransmitter.
Protein Synthesis Inhibitor
L-histidinol acts as a reversible inhibitor of protein synthesis . This property could have implications in various biological processes where the regulation of protein synthesis is required.
Metabolite Analysis
L-histidinol dihydrochloride has been used as a reagent in urinary metabolite analysis . This can help in the detection and diagnosis of various metabolic disorders.
Mechanism of Action
Target of Action
L-Histidinol primarily targets two enzymes: Histidinol dehydrogenase and Histidine–tRNA ligase . These enzymes play crucial roles in the biosynthesis of L-histidine, an essential amino acid .
Mode of Action
L-Histidinol acts as a substrate for the enzyme Histidinol dehydrogenase, which catalyzes the sequential NAD-dependent oxidations of L-histidinol to L-histidinaldehyde and then to L-histidine . This process is crucial for the biosynthesis of L-histidine .
Biochemical Pathways
L-Histidinol is involved in the L-histidine biosynthetic pathway. This pathway converts 5-phosphoribosyl 1-pyrophosphate to L-histidine in 10 enzymatic reactions . The last two steps of this pathway, which involve the conversion of L-histidinol to L-histidine, are catalyzed by the enzyme Histidinol dehydrogenase .
Pharmacokinetics
Pharmacokinetic studies indicate a rapid clearance of L-histidinol following a bolus dose. The peak plasma concentration is achieved quickly, and the half-life is relatively short . The maximum tolerable plasma steady-state concentrations with a 24-hour infusion were found to be no greater than 25 µg/ml .
Result of Action
The action of L-Histidinol results in the production of L-histidine, an essential amino acid. This is achieved through its interaction with the enzyme Histidinol dehydrogenase . Additionally, L-Histidinol has been found to inhibit protein synthesis in cultured human cells .
Action Environment
It’s known that the enzyme histidinol dehydrogenase, which l-histidinol interacts with, requires the presence of one zn2+ cation per monomer for its function . This suggests that the availability of Zn2+ in the environment could potentially influence the action of L-Histidinol.
properties
IUPAC Name |
(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O/c7-5(3-10)1-6-2-8-4-9-6/h2,4-5,10H,1,3,7H2,(H,8,9)/t5-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQISRDCJNBUVMM-YFKPBYRVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC=N1)CC(CO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(NC=N1)C[C@@H](CO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50863460 |
Source
|
| Record name | (S)-Histidinol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50863460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | L-Histidinol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0003431 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
4836-52-6 |
Source
|
| Record name | L-Histidinol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4836-52-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Imidazole-4-propanol, beta-amino-, (S)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004836526 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (S)-Histidinol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50863460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | L-Histidinol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0003431 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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